Cas no 118198-32-6 (1-(1-chloroethoxy)-3-methylbutane)

• Product Name: 1-(1-chloroethoxy)-3-methylbutane
• CAS No: 118198-32-6
• MF: C₇H₁₅ClO
• MW: 150.646401643753
• CID: 2894267
• PubChem ID: 14018544
• Update Time: 2025-06-08

1-(1-chloroethoxy)-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-(1-chloroethoxy)-3-methylbutane
• EN300-1121714
• 118198-32-6

• Inchi： 1S/C7H15ClO/c1-6(2)4-5-9-7(3)8/h6-7H,4-5H2,1-3H3
• InChI Key： ZTAQZZRFUJEQJH-UHFFFAOYSA-N
• SMILES： ClC(C)OCCC(C)C

Computed Properties

• Exact Mass: 150.0811428Da
• Monoisotopic Mass: 150.0811428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-chloroethoxy)-3-methylbutane

Introduction to 1-(1-chloroethoxy)-3-methylbutane (CAS No. 118198-32-6)

1-(1-chloroethoxy)-3-methylbutane, with the CAS number 118198-32-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its specific functional groups, which include a chloroethoxy moiety and a methylbutyl chain, making it a versatile building block for the development of more complex molecules.

The molecular structure of 1-(1-chloroethoxy)-3-methylbutane consists of a four-carbon chain with a methyl group attached to the third carbon atom. The chloroethoxy group is attached to the first carbon atom, introducing both chlorine and ether functionalities. These features contribute to the compound's reactivity and solubility properties, which are crucial for its applications in chemical reactions and material formulations.

In the realm of pharmaceutical research, 1-(1-chloroethoxy)-3-methylbutane has been explored as an intermediate in the synthesis of various drug candidates. Its ability to undergo selective reactions, such as nucleophilic substitution and elimination, makes it a valuable starting material for the preparation of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and antimicrobial properties.

The physical and chemical properties of 1-(1-chloroethoxy)-3-methylbutane have been extensively characterized. It is a colorless liquid with a boiling point of approximately 95°C at standard atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its density is around 0.95 g/cm³ at room temperature.

The stability of 1-(1-chloroethoxy)-3-methylbutane under various conditions has also been investigated. It is generally stable at room temperature but may undergo decomposition at higher temperatures or in the presence of strong acids or bases. Proper storage conditions, such as keeping it in tightly sealed containers away from heat and moisture, are recommended to maintain its integrity.

In terms of safety, while 1-(1-chloroethoxy)-3-methylbutane is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential for skin and eye irritation. Personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound in laboratory settings.

The environmental impact of 1-(1-chloroethoxy)-3-methylbutane has also been considered in recent studies. While it is not known to be highly toxic to aquatic organisms at low concentrations, proper disposal methods should be followed to minimize any potential environmental risks. Research into more sustainable synthesis methods for this compound is ongoing, with a focus on reducing waste and energy consumption.

In the context of materials science, 1-(1-chloroethoxy)-3-methylbutane has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its reactivity allows for the formation of covalent bonds with other monomers, leading to the creation of materials with tailored properties such as enhanced mechanical strength and thermal stability. These materials have found applications in industries ranging from automotive to electronics.

The synthetic pathways for producing 1-(1-chloroethoxy)-3-methylbutane have been optimized over the years to improve yield and reduce costs. Common methods include nucleophilic substitution reactions involving alkyl halides and alcohols under controlled conditions. Advances in catalysis have further refined these processes, making them more efficient and scalable for industrial production.

In conclusion, 1-(1-chloroethoxy)-3-methylbutane (CAS No. 118198-32-6) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an important building block for the development of novel compounds and materials. Ongoing research continues to explore new avenues for its use, ensuring its relevance in both academic and industrial settings.